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Compound of Interest

Compound Name: 3-Bromothiophenol

Cat. No.: B044568 Get Quote

Technical Support Center: 3-Bromothiophenol
This technical support center provides essential information for the safe handling and use of 3-
Bromothiophenol in a research and development setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Bromothiophenol?

A1: 3-Bromothiophenol is classified as a hazardous chemical. The primary hazards include:

Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.[1][2][3][4]

Irritation: It causes serious eye irritation and skin irritation.[1][2][3][4][5] It may also cause

respiratory irritation.[1][2][3][4][5]

Odor: It has a strong, unpleasant stench.[1][2][3][4]

Q2: What personal protective equipment (PPE) is required when handling 3-
Bromothiophenol?

A2: Appropriate PPE must be worn at all times when handling this substance. This includes:

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]
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Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

This includes flame-retardant and impervious clothing.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[1] A full-face respirator may be necessary if exposure limits are exceeded.

Q3: What are the proper storage conditions for 3-Bromothiophenol?

A3: 3-Bromothiophenol should be stored in a tightly closed container in a dry, cool, and well-

ventilated place.[1][2][5] It should be stored locked up and away from incompatible materials.[1]

[2][5]

Q4: What materials are incompatible with 3-Bromothiophenol?

A4: Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong reducing

agents.[1]

Q5: What should I do in case of accidental contact or exposure?

A5: Immediate action is crucial. Follow these first-aid measures:

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. Call a poison center or doctor immediately.[1][2] If the victim is not breathing, give

artificial respiration, but do not use the mouth-to-mouth method if the substance was

ingested or inhaled.[2]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of soap and water. Call a poison center or doctor if you feel unwell.[1][2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

advice.[1][2]

Ingestion: Immediately call a poison center or doctor. Rinse the mouth with water. Do NOT

induce vomiting.[1][2]
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Troubleshooting Guide
Issue Possible Cause Solution

Strong, unpleasant odor in the

lab

Improper storage or handling,

a small spill.

Ensure the container is tightly

sealed and stored in a well-

ventilated area, preferably a

fume hood. Check for any

spills and clean them up

immediately using an inert

absorbent material.

Skin or eye irritation after

handling

Inadequate PPE or accidental

exposure.

Immediately follow the first-aid

procedures for skin and eye

contact. Review and improve

PPE practices for future

handling. Ensure safety

goggles and appropriate

gloves are always worn.

Dizziness or respiratory

discomfort

Inhalation of vapors due to

inadequate ventilation.

Immediately move to an area

with fresh air. Seek medical

attention. Review the

ventilation in the work area

and always handle 3-

Bromothiophenol in a chemical

fume hood.

Quantitative Data
Physical and Chemical Properties
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Property Value

Appearance Colorless to pale yellow liquid or solid[6]

Molecular Formula C6H5BrS[6]

Molecular Weight 189.07 g/mol [7]

Boiling Point 121 °C / 249.8 °F @ 40 mmHg[1]

Flash Point 105 °C / 221 °F[1]

Density 1.832 g/mL at 25 °C[8]

Solubility
Soluble in organic solvents like ethanol and

ether; limited solubility in water[6]

Hazard Classifications
Classification Category

Acute Oral Toxicity Category 3[1][2]

Acute Dermal Toxicity Category 3[1][2]

Acute Inhalation Toxicity Category 3[1][2]

Skin Corrosion/Irritation Category 2[1][2][5]

Serious Eye Damage/Eye Irritation Category 2[1][2][5]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[1][2][5]

Experimental Protocols
Standard Operating Procedure for Handling 3-
Bromothiophenol

Preparation:

Ensure a chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible.[2]
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Gather all necessary PPE: chemical safety goggles, appropriate chemical-resistant

gloves, and a lab coat.

Have spill containment materials (inert absorbent) readily available.

Handling:

Conduct all work involving 3-Bromothiophenol inside a certified chemical fume hood.[2]

Avoid breathing vapors or mist.[2]

Prevent contact with skin and eyes.[5]

Do not eat, drink, or smoke in the work area.[1]

Wash hands thoroughly after handling.[1]

Storage:

Keep the container tightly closed when not in use.[1][2][5]

Store in a designated, well-ventilated, cool, and dry area.[1][2][5]

Ensure the storage area is secure (store locked up).[2][5]

Disposal:

Dispose of waste in a designated hazardous waste container.[1][2]

Follow all local, regional, and national regulations for hazardous waste disposal.[1]

Visualizations
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Preparation

Handling

Post-Experiment

Don PPE
(Goggles, Gloves, Lab Coat)

Work in Fume Hood

Verify Spill Kit is Ready

Dispense Chemical

Proceed if ready

Perform Experiment

Tightly Seal Container Dispose of Waste Properly

Store in Designated Area Clean Work Area

Remove PPE

Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safely Handling 3-Bromothiophenol.
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Immediate Actions

Exposure Event

Move to Fresh Air Remove Contaminated Clothing
Wash with Soap & Water Rinse with Water for 15 min Rinse Mouth

Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Report Incident

Click to download full resolution via product page

Caption: Emergency Response Protocol for 3-Bromothiophenol Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe handling procedures and PPE for 3-
Bromothiophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044568#safe-handling-procedures-and-ppe-for-3-
bromothiophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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